Cas no 1199773-32-4 (5-Bromo-1-isopropylbenzoimidazole hydrochloride)

• Product Name: 5-Bromo-1-isopropylbenzoimidazole hydrochloride
• CAS No: 1199773-32-4
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• MDL: MFCD13195717
• CID: 857604
• PubChem ID: 53216909
• Update Time: 2025-10-28

5-Bromo-1-isopropylbenzoimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-isopropyl-1H-benzo[d]imidazole hydrochloride
• 5-Bromo-1-isopropylbenzoimidazole HCl
• 5-bromo-1-propan-2-ylbenzimidazole,hydrochloride
• DB-358770
• 1H-Benzimidazole, 5-bromo-1-(1-methylethyl)-, hydrochloride (1:1)
• DTXSID10682038
• CS-0211517
• BS-20024
• 5-BROMO-1-ISOPROPYL-1,3-BENZODIAZOLE HYDROCHLORIDE
• 5-bromo-1-(propan-2-yl)-1H-1,3-benzodiazole hydrochloride
• 5-Bromo-1-isopropylbenzoimidazole hydrochloride
• 1199773-32-4
• MFCD13195717
• 5-bromo-1-propan-2-ylbenzimidazole;hydrochloride
• 5-Bromo-1-(propan-2-yl)-1H-benzimidazole--hydrogen chloride (1/1)
• 5-Bromo-1-isopropyl-1H-benzo[d]imidazolehydrochloride
• AKOS015888946

• MDL： MFCD13195717
• Inchi： 1S/C10H11BrN2.ClH/c1-7(2)13-6-12-9-5-8(11)3-4-10(9)13;/h3-7H,1-2H3;1H
• InChI Key： KSOCKTZUISCRLT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CN2C(C)C.Cl

Computed Properties

• Exact Mass: 273.98700
• Monoisotopic Mass: 273.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 4.18170

5-Bromo-1-isopropylbenzoimidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-1-isopropylbenzoimidazole hydrochloride

5-Bromo-1-isopropylbenzoimidazole Hydrochloride: A Comprehensive Overview

The compound 5-Bromo-1-isopropylbenzoimidazole hydrochloride (CAS No. 1199773-32-4) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a benzoimidazole scaffold with a bromine substituent at the 5-position and an isopropyl group at the 1-position. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable tool for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Bromo-1-isopropylbenzoimidazole hydrochloride. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications. The bromine substituent at the 5-position plays a critical role in modulating the electronic properties of the molecule, which is essential for its reactivity in subsequent reactions.

One of the most promising applications of 5-Bromo-1-isopropylbenzoimidazole hydrochloride lies in its use as an intermediate in drug discovery. The benzoimidazole core is known for its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). By introducing functional groups like bromine and isopropyl, researchers can fine-tune the pharmacokinetic properties of the molecule, enhancing its bioavailability and efficacy. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, making them strong candidates for preclinical testing.

In addition to its pharmaceutical applications, 5-Bromo-1-isopropylbenzoimidazole hydrochloride has shown potential in materials science. Its aromatic structure and functional substituents make it a suitable candidate for use in organic electronics. Researchers have explored its ability to act as a building block for constructing advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electrical and mechanical properties, which could revolutionize industries ranging from energy storage to sensors.

The development of 5-Bromo-1-isopropylbenzoimidazole hydrochloride has also been driven by advancements in computational chemistry. State-of-the-art molecular modeling techniques have allowed scientists to predict the compound's behavior under various conditions, enabling more efficient experimental designs. For instance, density functional theory (DFT) calculations have provided insights into the electronic structure of the molecule, while molecular dynamics simulations have revealed its conformational flexibility. These computational tools have significantly accelerated the discovery process and reduced reliance on trial-and-error experiments.

From an environmental perspective, the synthesis and application of 5-Bromo-1-isopropylbenzoimidazole hydrochloride are being carefully evaluated to ensure sustainability. Researchers are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 5-Bromo-1-isopropylbenzoimidazole hydrochloride (CAS No. 1199773-32-4) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to make significant contributions to both academic and industrial sectors.